Cas no 160790-10-3 (Cyclopentanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester)

• Product Name: Cyclopentanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester
• CAS No: 160790-10-3
• MF: C₁₅H₁₉ClO₄S
• MW: 330.826962709427
• CID: 188719
• PubChem ID: 86467
• Update Time: 2025-04-19

Cyclopentanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester
• Cyclopentanecarboxylic acid, 1-((4-chlorophenyl)sulfonyl)-, 1-methylethyl ester
• propan-2-yl 1-(4-chlorophenyl)sulfonylcyclopentane-1-carboxylate
• DTXSID80166996
• 160790-10-3

• Inchi： 1S/C15H19ClO4S/c1-11(2)20-14(17)15(9-3-4-10-15)21(18,19)13-7-5-12(16)6-8-13/h5-8,11H,3-4,9-10H2,1-2H3
• InChI Key： AWDYZLGQTRYRJA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1(C(=O)OC(C)C)CCCC1)(=O)=O

Computed Properties

• Exact Mass: 330.06937
• Monoisotopic Mass: 330.069257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8
• XLogP3: 3.6

Experimental Properties

• Density: 1.285
• Melting Point: 92.5 °C
• Boiling Point: 457°C at 760 mmHg
• Flash Point: 230.2°C
• Refractive Index: 1.549
• PSA: 60.44